2-(ethyl(tetrahydro-2H-thiopyran-4-yl)amino)butanoic acid

• IUPAC Name: 2-[ethyl(thian-4-yl)amino]butanoic acid
• InChI: InChI=1S/C11H21NO2S/c1-3-10(11(13)14)12(4-2)9-5-7-15-8-6-9/h9-10H,3-8H2,1-2H3,(H,13,14)
• InChI Key: XLURHAIZYMJCTN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)N(CC)C1CCSCC1
• Molecular Formula: C11H21NO2S
• Molecular Weight: 231.36 g/mol

Description

Molecular Structure Analysis

The InChI code for a related compound, Ethyl 2-(tetrahydro-2H-thiopyran-4-yl)acetate, is 1S/C9H16O2S/c1-2-11-9(10)7-8-3-5-12-6-4-8/h8H,2-7H2,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Heteroarotinoids : Compounds with structural similarities to 2-(ethyl(tetrahydro-2H-thiopyran-4-yl)amino)butanoic acid have been synthesized for their receptor activation capabilities. For example, novel heteroarotinoids have been developed, showing efficacy in activating RARα, RARβ, and RARγ receptors, and inducing tissue transglutaminase (TGase) activity. Such syntheses highlight the potential of these compounds in medicinal chemistry and biochemistry (Berlin et al., 2005).

• Rhodium(II) Acetate-Catalyzed Reactions : The synthesis of 2H-thiopyrans, closely related to the thiopyran component of the target molecule, has been achieved through rhodium(II) acetate-catalyzed reactions. These reactions offer insights into regioselective synthesis methods that could be applicable to the synthesis of 2-(ethyl(tetrahydro-2H-thiopyran-4-yl)amino)butanoic acid, showcasing the versatility of thiopyran derivatives in organic synthesis (Yamagata et al., 2000).

Potential Applications

• Phosphine-Catalyzed Annulations : Phosphine-catalyzed [4 + 2] annulations involving ethyl 2-methyl-2,3-butadienoate as a 1,4-dipole synthon have been explored, leading to the synthesis of highly functionalized tetrahydropyridines. This methodology could potentially be adapted for the synthesis of complex molecules, including those with thiopyran and amino acid functionalities, highlighting the utility of such reactions in constructing diverse molecular architectures (Zhu et al., 2003).

• Urease Inhibition : Novel indole-based oxadiazole scaffolds with N-(substituted-phenyl)butanamides, which include structural motifs related to amino acids and heterocyclic systems, have been synthesized and evaluated as potent urease inhibitors. Such research underscores the potential of molecules with complex functionalities, including amino and thiopyran components, in the development of therapeutic agents (Nazir et al., 2018).